Cas no 16695-88-8 (3-Cyclohexene-1-carboxylicacid, 4,6-dimethyl-)

• Product Name: 3-Cyclohexene-1-carboxylicacid, 4,6-dimethyl-
• CAS No: 16695-88-8
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 121826
• PubChem ID: 564675
• Update Time: 2025-04-18

3-Cyclohexene-1-carboxylicacid, 4,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexene-1-carboxylicacid, 4,6-dimethyl-
• 3-Cyclohexene-1-carboxylic acid, 4,6-dimethyl- (8CI,9CI)
• 4,6-dimethylcyclohex-3-ene-1-carboxylic acid
• 2,4-dimethylcyclohex-1-ene-5-carboxylic acid
• SCHEMBL938457
• DTXSID80340436
• 16695-88-8

• Inchi： 1S/C9H14O2/c1-6-3-4-8(9(10)11)7(2)5-6/h3,7-8H,4-5H2,1-2H3,(H,10,11)
• InChI Key： DNMIFTCCOZVSBU-UHFFFAOYSA-N
• SMILES： OC(C1CC=C(C)CC1C)=O

Computed Properties

• Exact Mass: 154.09942
• Monoisotopic Mass: 154.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids